Cas no 18853-41-3 (2,4-Thiophenedicarbonitrile)

• Product Name: 2,4-Thiophenedicarbonitrile
• CAS No: 18853-41-3
• MF: C₆H₂N₂S
• MW: 134.158479213715
• CID: 1383451
• PubChem ID: 12280003
• Update Time: 2025-04-20

2,4-Thiophenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedicarbonitrile
• thiophene-2,4-dicarbonitrile
• SCHEMBL1992222
• DB-111733
• 18853-41-3
• DTXSID30483943

• Inchi： 1S/C6H2N2S/c7-2-5-1-6(3-8)9-4-5/h1,4H
• InChI Key： IZXOWBGBNVBNRE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C#N

Computed Properties

• Exact Mass: 133.99396
• Monoisotopic Mass: 133.99386925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds